Cas no 828271-81-4 (Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-, diethyl ester)

• Product name: Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-, diethyl ester
• CAS No: 828271-81-4
• MF: C₁₇H₂₄O₆
• MW: 324.36886
• CID: 681476
• PubChem ID: 12139532

Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-, diethyl ester
• diethyl 2-[2-(2,5-dimethoxyphenyl)ethyl]propanedioate
• DTXSID40478345
• 828271-81-4

• Inchi： InChI=1S/C17H24O6/c1-5-22-16(18)14(17(19)23-6-2)9-7-12-11-13(20-3)8-10-15(12)21-4/h8,10-11,14H,5-7,9H2,1-4H3
• InChI Key： HDDGUQXDMXRQPM-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CCC1=C(C=CC(=C1)OC)OC)C(=O)OCC

Computed Properties

• Exact Mass: 324.15728848g/mol
• Monoisotopic Mass: 324.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 3.2

Additional information on Propanedioic acid, [2-(2,5-dimethoxyphenyl)ethyl]-, diethyl ester

测试